Cas no 1705340-62-0 (1-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-yl-2-(2-methylphenoxy)ethan-1-one)

• Product Name: 1-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-yl-2-(2-methylphenoxy)ethan-1-one
• CAS No: 1705340-62-0
• MF: C₂₅H₃₁FN₂O₃
• MW: 426.523650407791
• CID: 5991821
• PubChem ID: 90616750
• Update Time: 2025-07-18

1-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-yl-2-(2-methylphenoxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-yl-2-(2-methylphenoxy)ethan-1-one
• AKOS025090168
• 1-[4-[4-(2-fluorophenoxy)piperidin-1-yl]piperidin-1-yl]-2-(2-methylphenoxy)ethanone
• 1-[4-(2-fluorophenoxy)-[1,4'-bipiperidine]-1'-yl]-2-(2-methylphenoxy)ethan-1-one
• 1705340-62-0
• F6442-6869
• 1-(4-(2-fluorophenoxy)-[1,4'-bipiperidin]-1'-yl)-2-(o-tolyloxy)ethan-1-one

• Inchi： 1S/C25H31FN2O3/c1-19-6-2-4-8-23(19)30-18-25(29)28-14-10-20(11-15-28)27-16-12-21(13-17-27)31-24-9-5-3-7-22(24)26/h2-9,20-21H,10-18H2,1H3
• InChI Key： ZAHXRZRSTJTSKT-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OC1CCN(CC1)C1CCN(C(COC2C=CC=CC=2C)=O)CC1

Computed Properties

• Exact Mass: 426.23187102g/mol
• Monoisotopic Mass: 426.23187102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 42Ų

Additional information on 1-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-yl-2-(2-methylphenoxy)ethan-1-one

Comprehensive Overview of 1-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-yl-2-(2-methylphenoxy)ethan-1-one (CAS No. 1705340-62-0)

In the realm of pharmaceutical and chemical research, 1-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-yl-2-(2-methylphenoxy)ethan-1-one (CAS No. 1705340-62-0) has emerged as a compound of significant interest. This molecule, characterized by its complex bipiperidine backbone and fluorophenoxy and methylphenoxy substituents, is being explored for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural uniqueness, which may offer novel mechanisms of action in targeting specific biological pathways.

The compound's CAS number 1705340-62-0 serves as a critical identifier in global chemical databases, ensuring precise tracking and regulatory compliance. Its IUPAC name, while lengthy, provides a detailed blueprint of its molecular architecture, highlighting the presence of a fluorophenoxy group and a methylphenoxy moiety linked to a bipiperidine core. Such structural features are often associated with enhanced binding affinity and selectivity, making it a candidate for further pharmacological evaluation.

Recent trends in drug discovery emphasize the importance of scaffold diversity and functional group optimization, both of which are exemplified by 1-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-yl-2-(2-methylphenoxy)ethan-1-one. The integration of fluorine atoms into pharmaceutical compounds, for instance, is a hot topic due to their ability to improve metabolic stability and bioavailability. This aligns with the growing demand for next-generation therapeutics that address unmet medical needs.

From a synthetic chemistry perspective, the preparation of CAS 1705340-62-0 involves multi-step organic transformations, including piperidine derivatization and etherification reactions. These processes are often optimized for yield and purity, reflecting the compound's potential as a key intermediate in the synthesis of more complex molecules. Laboratories focusing on medicinal chemistry and high-throughput screening are likely to find this compound valuable for their research pipelines.

In the context of SEO and user queries, terms like "bipiperidine derivatives," "fluorophenoxy compounds," and "methylphenoxy ethanone applications" are frequently searched by chemists and researchers. Addressing these queries, this compound's potential extends to areas such as central nervous system (CNS) drug development and receptor modulation, where its structural motifs are known to play a role. Additionally, its relevance to AI-driven drug design and machine learning in chemistry underscores its alignment with cutting-edge scientific trends.

Regulatory and safety considerations for 1-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-yl-2-(2-methylphenoxy)ethan-1-one are paramount. While not classified as a hazardous material, standard laboratory precautions for handling organic compounds apply. Researchers are advised to consult Safety Data Sheets (SDS) and adhere to Good Laboratory Practices (GLP) to ensure safe usage. This attention to detail is critical for maintaining the compound's integrity and reproducibility in experimental settings.

Looking ahead, the exploration of CAS 1705340-62-0 is expected to expand, particularly in structure-activity relationship (SAR) studies and lead optimization projects. Its versatility and potential for patentability make it a compelling subject for academic and industrial research alike. As the scientific community continues to unravel its properties, this compound may well become a cornerstone in the development of innovative therapeutics.